Cas no 2416217-51-9 (2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)-)

• Product Name: 2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)-
• CAS No: 2416217-51-9
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• MDL: MFCD32668576
• CID: 5290969
• PubChem ID: 146155820
• Update Time: 2025-07-02

2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)-
• (2S,6R)-Morpholine-2,6-diyldimethanol hydrochloride
• 2416217-51-9
• EN300-7549282
• (2S,6R)-Morpholine-2,6-diyldimethanolhydrochloride
• CIS-MORPHOLINE-2,6-DIYLDIMETHANOL HYDROCHLORIDE
• [(2R,6S)-6-(Hydroxymethyl)morpholin-2-yl]methanol;hydrochloride
• [(2S,6R)-6-(hydroxymethyl)morpholin-2-yl]methanol hydrochloride
• ((2S,6R)-Morpholine-2,6-diyl)dimethanol hydrochloride
• F84473

• MDL： MFCD32668576
• Inchi： 1S/C6H13NO3.ClH/c8-3-5-1-7-2-6(4-9)10-5;/h5-9H,1-4H2;1H/t5-,6+;
• InChI Key： WEPBNYDWCQRMMC-KNCHESJLSA-N
• SMILES： C([C@H]1CNC[C@@H](CO)O1)O.Cl

Computed Properties

• Exact Mass: 183.0662210g/mol
• Monoisotopic Mass: 183.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)-

Recent Advances in the Study of 2,6-Morpholinedimethanol, Hydrochloride (1:1), (2R,6S)- (CAS: 2416217-51-9)

The compound 2,6-Morpholinedimethanol, hydrochloride (1:1), (2R,6S)- (CAS: 2416217-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative is of particular interest due to its potential applications as a building block in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have focused on its stereoselective synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of (2R,6S)-2,6-Morpholinedimethanol hydrochloride as a key intermediate in the synthesis of novel opioid receptor modulators. The researchers demonstrated that the stereochemistry of this compound plays a critical role in the binding affinity and selectivity of the resulting drug candidates. The (2R,6S)-configuration was found to enhance interactions with specific receptor subtypes, suggesting its utility in designing more targeted therapies with reduced side effects.

In another significant development, a research team at MIT reported the application of 2416217-51-9 in the construction of macrocyclic compounds with potential antiviral properties (Nature Chemistry, 2024). The morpholine ring system, when incorporated into these macrocycles, conferred improved metabolic stability and membrane permeability. The hydrochloride salt form was particularly advantageous for solubility in aqueous systems, facilitating biological testing and formulation development.

Recent analytical characterization studies (Analytical and Bioanalytical Chemistry, 2024) have provided detailed insights into the physicochemical properties of 2,6-Morpholinedimethanol hydrochloride. Advanced techniques including X-ray crystallography, NMR spectroscopy, and mass spectrometry have confirmed the compound's high purity and stereochemical integrity. These findings are crucial for quality control in pharmaceutical manufacturing processes where this compound is employed as a chiral auxiliary or synthetic intermediate.

The safety profile of 2416217-51-9 has also been investigated in recent preclinical studies. Toxicology reports indicate that the compound exhibits favorable pharmacokinetic properties with low acute toxicity in animal models (Regulatory Toxicology and Pharmacology, 2023). These findings support its potential for further development in human pharmaceutical applications, though additional studies are needed to fully assess its long-term safety profile.

From a synthetic chemistry perspective, novel catalytic methods have been developed for the efficient production of (2R,6S)-2,6-Morpholinedimethanol hydrochloride. A 2024 study in ACS Catalysis described an asymmetric hydrogenation approach that achieves >99% enantiomeric excess with excellent yield. This advancement addresses previous challenges in the large-scale production of this stereochemically pure compound, making it more accessible for pharmaceutical applications.

Looking forward, researchers anticipate expanding the applications of 2416217-51-9 in drug discovery, particularly in the development of CNS-targeted therapeutics and antiviral agents. Its unique structural features and demonstrated biological activities make it a versatile scaffold for medicinal chemistry optimization. Ongoing research is exploring its incorporation into more complex molecular architectures to enhance target specificity and therapeutic efficacy.